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Compound of Interest

Compound Name: hACC2-IN-1

Cat. No.: B7558617

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a detailed protocol for the preparation of a stock solution of
hACC2-IN-1, a potent acetyl-CoA carboxylase 2 (ACC2) inhibitor, using dimethyl sulfoxide
(DMSO) as the solvent.[1] Proper preparation of stock solutions is critical for ensuring the
accuracy and reproducibility of experimental results. This document outlines the necessary
materials, step-by-step procedures, and storage recommendations to maintain the integrity and
stability of the compound.

Introduction to hACC2-IN-1

hACC2-IN-1 is a potent inhibitor of the human acetyl-CoA carboxylase 2 (ACC2) enzyme, with
an ICso value of 2.5 yM.[1] ACC2 is a key enzyme in the regulation of fatty acid metabolism,
making it a target of interest in obesity research.[1] Accurate and consistent preparation of
hACC2-IN-1 solutions is paramount for reliable in vitro and in vivo studies.

Quantitative Data Summary

The following table summarizes the key quantitative data for hACC2-IN-1 and DMSO.
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Property Value Source
hACC2-IN-1

Molecular Formula C23H32N204S [1]
Molecular Weight 432.58 g/mol [1]
Appearance White to off-white solid [1]
Solubility in DMSO 100 mg/mL (231.17 mM) [1]
DMSO

Molecular Formula (CH3)2S0O

Molecular Weight 78.13 g/mol

Density 1.10 g/mL

Purity >99.9%

Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of hACC2-IN-1 in DMSO.
This is a common concentration for initial stock solutions, which can then be further diluted for
various experimental needs.

Materials and Equipment

 hACC2-IN-1 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips
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» \ortex mixer
 Ultrasonic bath (optional, for aiding dissolution)[1]

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedural Workflow

The following diagram illustrates the workflow for preparing the hACC2-IN-1 stock solution.
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Workflow for hRACC2-IN-1 Stock Solution Preparation
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Caption: A flowchart outlining the key steps from material preparation to the final storage of the
hACC2-IN-1 stock solution.

Step-by-Step Method

e Calculations:

o To prepare a 10 mM stock solution, the required mass of hACC2-IN-1 and volume of
DMSO must be calculated.

o Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g)

o For example, to prepare 1 mL of a 10 mM stock solution:
» Mass = 0.010 mol/L x 0.001 L x 432.58 g/mol x 1000 mg/g = 4.3258 mg
o The required volume of DMSO will be 1 mL.
e Weighing the Compound:
o Place a sterile microcentrifuge tube or vial on the analytical balance and tare it.
o Carefully weigh out the calculated mass of hACC2-IN-1 powder into the tube.
o Dissolving the Compound:
o Add the calculated volume of DMSO to the tube containing the hACC2-IN-1 powder.
o Close the tube tightly and vortex thoroughly until the powder is completely dissolved.

o If the compound does not dissolve easily, brief sonication in an ultrasonic bath may be
necessary to facilitate dissolution.[1] Visually inspect the solution to ensure there are no
visible particles.

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes.
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o Dispense the desired volume of the stock solution into sterile microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, and date of
preparation.

o For short-term storage (up to 1 month), store the aliquots at -20°C. For long-term storage
(up to 6 months), store at -80°C.[1]

Signaling Pathway Context

hACC2-IN-1 exerts its effect by inhibiting the ACC2 enzyme, which is involved in the fatty acid
synthesis pathway. The diagram below illustrates the simplified signaling context.

Simplified Signaling Context of hACC2-IN-1

Inhibits
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Caption: Diagram showing hACC2-IN-1's inhibitory action on ACC2, leading to reduced
Malonyl-CoA and subsequent promotion of fatty acid oxidation.

Safety Precautions

¢ Always handle hACC2-IN-1 and DMSO in a well-ventilated area, preferably a chemical fume
hood.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

o Refer to the Safety Data Sheet (SDS) for hACC2-IN-1 and DMSO for detailed safety and
handling information.

o DMSO is known to facilitate the absorption of other chemicals through the skin. Exercise
caution to avoid skin contact.

Conclusion

The protocol detailed in these application notes provides a reliable method for preparing a
stock solution of hAACC2-IN-1 in DMSO. Adherence to these guidelines will help ensure the
quality and consistency of the stock solution, leading to more accurate and reproducible
experimental outcomes in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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